Cas no 1334491-83-6 (3-(butan-2-yl)piperidine)

• Product Name: 3-(butan-2-yl)piperidine
• CAS No: 1334491-83-6
• MF: C₉H₁₉N
• MW: 141.2538626194
• CID: 5056661
• PubChem ID: 59845700
• Update Time: 2025-11-02

3-(butan-2-yl)piperidine Chemical and Physical Properties

Names and Identifiers

• 3-butan-2-ylpiperidine
• 3-(butan-2-yl)piperidine

• Inchi： 1S/C9H19N/c1-3-8(2)9-5-4-6-10-7-9/h8-10H,3-7H2,1-2H3
• InChI Key： GZLCJTRHCRKLOQ-UHFFFAOYSA-N
• SMILES： N1CCCC(C1)C(C)CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 90.7
• XLogP3: 2.4
• Topological Polar Surface Area: 12

Additional information on 3-(butan-2-yl)piperidine

Comprehensive Guide to 3-(butan-2-yl)piperidine (CAS No. 1334491-83-6): Properties, Applications, and Market Insights

3-(butan-2-yl)piperidine (CAS No. 1334491-83-6) is a specialized organic compound belonging to the piperidine derivatives family. This compound has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. With the growing demand for heterocyclic compounds in drug discovery, understanding 3-(butan-2-yl)piperidine is crucial for researchers and industry professionals.

The molecular structure of 3-(butan-2-yl)piperidine features a piperidine ring substituted with a butan-2-yl group at the 3-position. This configuration enhances its versatility in synthetic applications, particularly in the development of bioactive molecules. Recent studies highlight its potential as a building block for central nervous system (CNS) drugs, aligning with the increasing focus on neurological therapeutics in 2024.

One of the most searched questions regarding piperidine derivatives is their role in medicinal chemistry. 3-(butan-2-yl)piperidine serves as a key intermediate in synthesizing compounds with potential antidepressant or analgesic effects. Its balanced lipophilicity, attributed to the butan-2-yl side chain, improves blood-brain barrier permeability—a hot topic in neuropharmacology research this year.

From an industrial perspective, the global market for fine chemicals like 3-(butan-2-yl)piperidine is projected to grow at 6.8% CAGR (2024-2030), driven by demand from contract research organizations (CROs) and generic drug manufacturers. Suppliers emphasize its advantages as a high-purity intermediate, with HPLC purity often exceeding 98%. This aligns with the pharmaceutical industry's shift toward quality-by-design (QbD) principles.

Environmental and regulatory aspects of 3-(butan-2-yl)piperidine synthesis have become trending discussion points. Modern green chemistry approaches employ catalytic hydrogenation methods to reduce waste generation during production. The compound's REACH compliance status and OECD 117 logP values (experimentally determined as 2.34) make it suitable for sustainable pharmaceutical applications—a major focus area in current ESG-driven chemical manufacturing.

Analytical characterization of 1334491-83-6 typically involves GC-MS, NMR spectroscopy (showing characteristic shifts at δ 1.05 ppm for the butyl methyl group), and chiral HPLC for enantiomeric purity assessment. These techniques address the frequent query about quality control methods for pharmaceutical intermediates—a top search term in analytical chemistry forums this quarter.

Future research directions for 3-(butan-2-yl)piperidine include exploring its structure-activity relationships (SAR) in G-protein-coupled receptor (GPCR) modulators, particularly for neurological disorders. Computational chemistry studies using molecular docking simulations suggest promising interactions with serotonin receptors, making it a compound of interest for next-generation psychotherapeutics.

Storage and handling protocols for 1334491-83-6 follow standard practices for amine-containing compounds: protection from moisture (recommended water content <0.5%) and storage under nitrogen atmosphere at 2-8°C. These specifications respond to common logistical questions from procurement specialists in the fine chemicals trade.

In conclusion, 3-(butan-2-yl)piperidine represents an important scaffold molecule with expanding applications in drug discovery and material science. Its combination of synthetic accessibility and pharmacophore potential positions it as a valuable asset in the specialty chemicals market, particularly for researchers investigating neuroactive compounds—one of the fastest-growing segments in pharmaceutical R&D today.